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Compound of Interest

Compound Name: 4-Methyloxazole-2-carboxylic acid

Cat. No.: B568856 Get Quote

Abstract: This technical guide provides a comprehensive overview of the chemical and physical

properties, spectroscopic data, reactivity, and safety information for 4-Methyloxazole-2-
carboxylic acid. It is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis. This document summarizes available data, presents

detailed experimental protocols for related compounds, and includes logical diagrams to

illustrate synthetic and reactive pathways.

Introduction
4-Methyloxazole-2-carboxylic acid, with the IUPAC name 4-methyl-1,3-oxazole-2-carboxylic

acid, is a heterocyclic organic compound.[1] Its structure consists of an oxazole ring substituted

with a methyl group at the 4-position and a carboxylic acid group at the 2-position. Oxazole

derivatives are significant scaffolds in medicinal chemistry and materials science. This

document aims to consolidate the known chemical properties and provide a technical resource

for laboratory applications.

Chemical and Physical Properties
The following table summarizes the key computed and experimental properties of 4-
Methyloxazole-2-carboxylic acid and its isomers for comparative reference. Data for the

target compound is limited, so properties of its isomers (4-methyloxazole-5-carboxylic acid and

2-methyloxazole-4-carboxylic acid) are included to provide context.
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Property Value Source

IUPAC Name
4-methyl-1,3-oxazole-2-

carboxylic acid
[1]

Molecular Formula C₅H₅NO₃ [1][2]

Molecular Weight 127.10 g/mol [1][2]

CAS Number 1196151-81-1 [1][3]

Canonical SMILES CC1=COC(=N1)C(=O)O [1]

InChI Key
DQNBHCVJLBBYRW-

UHFFFAOYSA-N
[1]

Physical State Solid, Crystal - Powder [4][5]

Color White to Greyish or Tan [4][6]

Melting Point

No data available. (Isomer: 4-

methyloxazole-5-carboxylic

acid melts at 239-243 °C)

[5]

Boiling Point
No data available. (Predicted

for isomer: 267.3±20.0 °C)
[7]

Density
No data available. (Predicted

for isomer: 1.348±0.06 g/cm³)
[7]

pKa
No data available. (Predicted

for isomer: 2.09±0.31)
[7]

Spectroscopic Data
Specific spectral data for 4-Methyloxazole-2-carboxylic acid is not readily available.

However, the expected spectral characteristics can be inferred from the functional groups

present in its structure.

Infrared (IR) Spectroscopy
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A typical IR spectrum of a carboxylic acid would exhibit the following characteristic absorption

bands:

O-H Stretch: A very broad and strong band appearing in the region of 3300-2500 cm⁻¹, often

overlapping with C-H stretching bands.[8] This broadening is due to hydrogen bonding

between molecules, typically forming dimers.[8]

C=O Stretch: An intense, sharp band located between 1760-1690 cm⁻¹.[8] Its exact position

can be influenced by conjugation and dimerization.

C-O Stretch: A medium intensity band found in the 1320-1210 cm⁻¹ region.[8]

O-H Bend: Bands may appear in the 1440-1395 cm⁻¹ and 950-910 cm⁻¹ regions.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show three distinct signals:

A singlet for the methyl (CH₃) protons.

A singlet for the proton on the oxazole ring at the 5-position.

A very broad singlet for the acidic proton of the carboxylic acid (COOH), typically

downfield.

¹³C NMR: The carbon NMR spectrum should display characteristic peaks for:

The carboxyl carbon (C=O), which typically appears in the 160-185 ppm range and may

have a weak signal intensity.[9]

Carbons of the oxazole ring.

The methyl group carbon.

Synthesis and Reactivity
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A common route for the synthesis of heterocyclic carboxylic acids is the hydrolysis of their

corresponding esters. A plausible synthetic pathway for 4-Methyloxazole-2-carboxylic acid
involves the alkaline hydrolysis of an ethyl or methyl ester precursor.

Starting Material

Process

Final Product

Ethyl 4-methyloxazole-2-carboxylate

Alkaline Hydrolysis
(e.g., NaOH, H₂O)

Step 1

Acidification
(e.g., HCl)

Step 2

4-Methyloxazole-2-carboxylic acid

Step 3

Click to download full resolution via product page

Caption: Plausible synthesis workflow for 4-Methyloxazole-2-carboxylic acid.

Reactivity
4-Methyloxazole-2-carboxylic acid is expected to exhibit reactivity typical of both a carboxylic

acid and a heteroaromatic compound.
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Carboxylic Acid Reactions: The carboxyl group can undergo standard transformations such

as esterification, amide bond formation, and reduction to the corresponding alcohol.

Decarboxylation: Similar to other heteroaromatic carboxylic acids, it may undergo

decarboxylation under thermal or catalytic conditions.[10]

Cross-Coupling Reactions: The related isomer, 4-methyloxazole-5-carboxylic acid, has been

used in palladium-catalyzed cross-coupling reactions, suggesting that the 2-carboxylic acid

isomer could also serve as a coupling partner in certain organometallic transformations.[5][7]

4-Methyloxazole-2-carboxylic acid

Ester Derivative

Esterification
(Alcohol, Acid catalyst)

Amide Derivative

Amide Coupling
(Amine, Coupling agent)

2-Hydroxymethyl-4-methyloxazole

Reduction
(e.g., LiAlH₄)

Click to download full resolution via product page

Caption: General reactivity pathways for the carboxylic acid functional group.

Experimental Protocols
While a specific protocol for 4-Methyloxazole-2-carboxylic acid is not detailed in the provided

search results, a general procedure for the hydrolysis of a related ester can be adapted. The

following is a representative protocol based on similar transformations.[10]

Objective: To synthesize 4-Methyloxazole-2-carboxylic acid via hydrolysis of Ethyl 4-

methyloxazole-2-carboxylate.

Materials:

Ethyl 4-methyloxazole-2-carboxylate

Sodium hydroxide (NaOH) or Lithium hydroxide (LiOH)
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Water (deionized)

Hydrochloric acid (HCl), 1M solution

Ethyl acetate

Anhydrous magnesium sulfate (MgSO₄)

Reaction flask, magnetic stirrer, condenser, separatory funnel, rotary evaporator

Procedure:

Reaction Setup: To a solution of Ethyl 4-methyloxazole-2-carboxylate (1 equivalent) in a

mixture of water and a co-solvent like THF or ethanol, add sodium hydroxide (1.5-2.0

equivalents).

Hydrolysis: Stir the mixture at room temperature or gentle heat (e.g., 40-50 °C) and monitor

the reaction progress by Thin Layer Chromatography (TLC) until the starting material is

consumed.

Workup: Cool the reaction mixture to room temperature. If a co-solvent was used, remove it

under reduced pressure using a rotary evaporator.

Acidification: Cool the remaining aqueous solution in an ice bath and slowly add 1M HCl with

stirring until the pH of the solution is approximately 1-2. A precipitate of the carboxylic acid

should form.

Extraction: Extract the aqueous mixture three times with ethyl acetate.

Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium

sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude 4-
Methyloxazole-2-carboxylic acid.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent system (e.g., ethyl acetate/hexanes) to obtain the final product with high purity.

Safety Information
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No specific Safety Data Sheet (SDS) for 4-Methyloxazole-2-carboxylic acid was found.

However, the SDS for the isomeric compound 4-Methyloxazole-5-carboxylic acid indicates it

causes skin and serious eye irritation.[4][11] It is prudent to handle 4-Methyloxazole-2-
carboxylic acid with similar precautions.

GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).

[4][11]

Signal Word: Warning[4][11]

Pictogram: GHS07 (Exclamation Mark)

Precautionary Statements:

P264: Wash hands and face thoroughly after handling.[4]

P280: Wear protective gloves and eye protection.[4]

P302+P352: IF ON SKIN: Wash with plenty of water.[4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

P332+P313: If skin irritation occurs: Get medical advice or attention.[4]

P337+P313: If eye irritation persists: Get medical advice or attention.[4]

Handling Recommendations: Use in a well-ventilated area. Avoid generating dust. Avoid

contact with skin, eyes, and clothing. Keep the container tightly closed and store in a cool, dark

place away from oxidizing agents.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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